Tetrahydrozoline

• IUPAC Name: 2-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydro-1H-imidazole
• InChI: InChI=1S/C13H16N2/c1-2-6-11-10(4-1)5-3-7-12(11)13-14-8-9-15-13/h1-2,4,6,12H,3,5,7-9H2,(H,14,15)
• InChI Key: BYJAVTDNIXVSPW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)C3=NCCN3
• Molecular Formula: C13H16N2
• Related CAS: 522-48-5 (mono-hydrochloride)
• DSSTOX Substance ID: DTXSID1047861
• Molecular Weight: 200.28 g/mol
• Mechanism of Action: Adrenergic receptors are G-protein-coupled receptors (GPCR) that regulate vascular tone: stimulation of alpha-1 adrenergic receptors leads to vasoconstriction. Ocular redness and nasal congestion often result from vasodilation of nasal, conjunctival, and corneal capillary blood vessels. Activation of alpha-1 adrenergic receptors have been therefore associated with a reduction of symptoms of ocular irritation and nasal congestion. Tetryzoline is a selective agonist of alpha-1 adrenergic receptors, causing vasoconstriction and alleviating ocular and nasal symptoms.
• CAS RN: 84-22-0, 67731-53-7
• Melting Point: >250

Description

Tetryzoline is a member of imidazolines and a carboxamidine. It has a role as a sympathomimetic agent and a nasal decongestant. It is a conjugate base of a tetryzoline(1+).
Tetryzoline, also known as tetrahydrozoline, is a derivative of imidazoline with central and peripheral alpha (α)-adrenergic properties. Available since the 1950s, tetryzoline is a selective α1-receptor agonist that is used as an ocular and nasal decongestant. Tetryzoline is found in a wide array of over-the-counter eye drops, including the most common brand, Visine. Tetryzoline is also found in combination products with other lubricants and anti-irritants, such as [povidone], [polyethylene glycol 400], [dextran], and [zinc sulfate]. It is also used in combination with other drug classes, such as antihistamines, corticosteroids, and glucocorticoids in other countries. Tetryzoline is also found in nasal spray under the trade name Tyzine, which is used for decongestion of nasal and nasopharyngeal mucosa. As it causes profound sedation in children and adults, tetryzoline is increasingly becoming scrutinized for possible drug overdose and toxicity from accidental ingestion. It has also been misused for non-therapeutic purposes as a causative drug for several cases of drug-facilitated sexual assault.
This compound is an imidazole derivative with sympathomimetic activity. Applied locally to the eye or nose, this compound binds to and activates alpha-adrenergic receptors, resulting in vasoconstriction and decreased nasal and ophthalmic congestion.

Scientific Research Applications

• Central Nervous System Depression from Oral Ingestion : Tetrahydrozoline, when ingested orally, can cause profound central nervous system depression. This has been observed in cases of accidental ingestion, especially involving the ophthalmic solution (Klein‐Schwartz et al., 1984).

• Detection in Urine and Blood : The detection of this compound in blood and urine is crucial for diagnosing and managing toxic patients. Gas chromatography-mass spectrometry is used for analysis, showing its importance in clinical toxicology (Peat & Garg, 2010).

• Concentrations in Serum and Urine During Therapeutic Dosing : Research has shown that this compound is detectable in both serum and urine after therapeutic ocular administration. This is important for understanding the drug's distribution and potential overdose scenarios (Carr et al., 2011).

• Prolonged Cardiovascular Effects After Ingestion : Unintentional ingestion of this compound can lead to prolonged cardiovascular effects, especially in small children. This highlights the need for caution in its use and storage (Spiller & Griffith, 2008).

• Use in Conjunctival Irritation : this compound hydrochloride has been used effectively for relief from the congestion accompanying allergic or chronic conjunctivitis. It is generally safe without serious side effects in appropriate ocular use (Menger, 1959).

• Application in Gingival Retraction : this compound shows potential as a gingival retraction agent in dental procedures, with a visibly weaker inflammatory response compared to other retraction agents (Kostic et al., 2014).

• Risks of Intoxication : Accidental ingestion of this compound can lead to life-threatening events such as hypothermia and bradycardia, particularly in small children (Paksu et al., 2012).

• Analytical Techniques : Techniques like reversed-phase HPLC and chiral HPLC have been developed for analyzing this compound in pharmaceutical formulations, highlighting its pharmaceutical relevance (Al-Rimawi et al., 2011; Caccamese & Principato, 1998).

• Drug-Facilitated Sexual Assault : There are reports of this compound being used in drug-facilitated sexual assaults, with quantification of its levels in urine after such incidents (Spiller & Siewert, 2012).

• Soft Contact Lens and Corneal Changes : Long-term use of this compound, especially with contact lenses, can lead to changes in corneal integrity, indicating the need for caution in chronic use (Peyton et al., 1989).